Cas no 31405-22-8 (5-Benzyl-4-ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-Benzyl-4-ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 31405-22-8
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• MDL: MFCD00837916
• CID: 315113
• PubChem ID: 736569
• Update Time: 2025-09-21

5-Benzyl-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-4-ethyl-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-5-(phenylmethyl)-
• 4-Aethyl-5-benzyl-4H-< 1,2,4> triazol-3-thiol
• 4h-1,2,4-triazole-3-thiol, 4-ethyl-5-(phenylmethyl)-
• 5-benzyl-4-ethyl-2,4-dihydro-[1,2,4]triazole-3-thione
• 5-Benzyl-4-ethyl-4H-[1,2,4]triazole-3-thiol
• AC1LEIF4
• AC1Q306H
• AC1Q7F09
• CTK6E9062
• CTK8F6749
• SMR000119638
• MLS000122243
• HMS2771N22
• SR-01000641222-1
• AKOS000100160
• 3-Benzyl-4-ethyl-1H-1,2,4-triazole-5(4H)-thione
• 3-benzyl-4-ethyl-1H-1,2,4-triazole-5-thione
• UPCMLD0ENAT5243715:001
• AKOS005068335
• EN300-09641
• HMS1591E09
• J-018408
• Z56985766
• CHEMBL1533293
• CS-0116556
• MFCD00837916
• DTXSID60353069
• 31405-22-8
• CCG-51958
• 5-Benzyl-4-ethyl-4H-1,2,4-triazol-3-yl hydrosulfide
• BB 0217271
• VS-03758
• SCHEMBL19520419
• BBL013333
• AE-842/33002021
• ALBB-003322
• STK123125
• 5-BENZYL-4-ETHYL-2H-1,2,4-TRIAZOLE-3-THIONE
• G63301

• MDL： MFCD00837916
• Inchi： 1S/C11H13N3S/c1-2-14-10(12-13-11(14)15)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,13,15)
• InChI Key： GMKFDKUHIRAVBS-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC2C=CC=CC=2)N1CC

Computed Properties

• Exact Mass: 219.08319
• Monoisotopic Mass: 219.083018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7
• XLogP3: 1.9

Experimental Properties

• Density: 1.21
• Boiling Point: 315.8°Cat760mmHg
• Flash Point: 144.8°C
• Refractive Index: 1.643
• PSA: 30.71

5-Benzyl-4-ethyl-4H-1,2,4-triazole-3-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives